Cas no 957193-71-4 (1-Benzyl-7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one)

• Product Name: 1-Benzyl-7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one
• CAS No: 957193-71-4
• MF: C₁₄H₁₂IN₃O
• MW: 365.169054985046
• CID: 4827187
• Update Time: 2023-08-19

1-Benzyl-7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one
• 1-benzyl-7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2-one
• 1-Benzyl-7-iodo-3,4-dihydro-1H-pyrido[2,3-b]pyrazin-2-one

• Inchi： 1S/C14H12IN3O/c15-11-6-12-14(16-7-11)17-8-13(19)18(12)9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,16,17)
• InChI Key： KBVRODZEYNKNFE-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)N(C(CN2)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 2.5
• Topological Polar Surface Area: 45.2